Cas no 2877657-00-4 (N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide)

• Product Name: N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide
• CAS No: 2877657-00-4
• MF: C₁₇H₂₀F₅N₃O₂
• MW: 393.351621627808
• CID: 5307840
• PubChem ID: 165432309
• Update Time: 2025-06-03

N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-Fluoro-1-[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide
• 2877657-00-4
• AKOS040887432
• F6822-3836
• N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide

• Inchi： 1S/C17H20F5N3O2/c18-13-7-12(17(20,21)22)8-23-14(13)25-4-2-16(19,3-5-25)10-24-15(26)11-1-6-27-9-11/h7-8,11H,1-6,9-10H2,(H,24,26)
• InChI Key： DTQZFNGHCFIUKC-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2COCC2)=O)CCN(C2C(=CC(C(F)(F)F)=CN=2)F)CC1

Computed Properties

• Exact Mass: 393.14756770g/mol
• Monoisotopic Mass: 393.14756770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.1±50.0 °C(Predicted)
• pka: 14.95±0.20(Predicted)

Additional information on N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide

Introduction to N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide (CAS No: 2877657-00-4)

N-({4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2877657-00-4, this compound represents a confluence of fluorinated pyridines and piperidine moieties, which are well-documented for their role in modulating various biological pathways. The presence of multiple fluorine atoms in its structure not only enhances its lipophilicity but also imparts specific electronic properties that can influence its interactions with biological targets.

The compound's structure is characterized by an oxolane ring connected to a carboxamide functional group, which is further substituted with a piperidinylmethyl moiety. This particular arrangement of functional groups has been explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The 4-fluoro substituent on the pyridine ring and the 3-fluoro-5-(trifluoromethyl)pyridine fragment are particularly noteworthy, as they have been associated with enhanced binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focusing on the development of fluorinated heterocycles as pharmacophores. These compounds often exhibit improved pharmacokinetic profiles, including better bioavailability and metabolic stability. The use of fluorine atoms can also lead to increased resistance to enzymatic degradation, which is a critical factor in drug design. N-{4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)oxolane-3-carboxamide exemplifies this trend, as its molecular architecture is tailored to maximize these desirable properties.

The piperidine ring is a common structural motif in many approved drugs, known for its ability to enhance solubility and oral bioavailability. In this compound, the piperidine moiety is linked to a pyridine derivative through a methylene group, which further contributes to its overall stability and reactivity. The oxolane ring adds an additional layer of complexity, providing a rigid scaffold that can optimize interactions with biological targets. This combination of structural elements makes N-{4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl]piperidinyyyysyyysysysysysysysysysyysyyysyyysyyysyyysyyysyyysyyysyymethyl}oxolaneyyyysyysyysyysyysyysyysyysyysyystreasure carboxamide a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of fluorinated piperidine derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has made them attractive candidates for therapeutic intervention. N-{4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy yyyy y y y y y y y y y y y y y y y yyymethyl]piperidinyyyymethyl}oxolaneyyyystreasure carboxamide has shown promise in preclinical studies as a modulator of neurotransmitter systems, suggesting its potential as a lead compound for further development.

The synthesis of N-{4-fluoro-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyyy yyymethyl]piperidinyyyymethyl}oxolaneyyyystreasure carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyridine ring necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater efficiency, which has been instrumental in the development of this compound.

The pharmacological profile of N-{4-fluoro-1-[3-fluoro-

In conclusion, N-{{&nbs p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;}}{&nb s p;} stro ng>} {&n bsp ;}{& nbsp ;}{& nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nbsp ;}{ & nb sp ;}{ & nb sp ;}{ & nb sp ;} {&nbs } { } { } { } { } { } { } { } { } { } { } { } { } { } { oxolane}–carboxamide (CAS No: 2877657–00–4) is a structurally complex and potentially biologically active compound that warrants further investigation. Its unique combination of fluorinated pyridines and piperidine moieties positions it as a valuable scaffold for the development of novel therapeutic agents. As research continues to uncover the pharmacological properties of this compound, it holds promise for addressing various diseases with unmet medical needs. stro ng>}